Cas no 1806072-08-1 (2-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 2-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1806072-08-1
• MF: C₈H₃ClF₅NO₂
• MW: 275.559938669205
• CID: 4874254
• Update Time: 2025-10-29

2-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C8H3ClF5NO2/c9-5-4(6(10)11)2(7(16)17)1-3(15-5)8(12,13)14/h1,6H,(H,16,17)
• InChI Key： BZZQHOPOMMFFQO-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C(C(=O)O)=CC(C(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2

Additional information on 2-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylic acid

Comprehensive Analysis of 2-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylic acid (CAS No. 1806072-08-1)

2-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylic acid (CAS No. 1806072-08-1) is a fluorinated pyridine derivative with significant applications in agrochemical and pharmaceutical research. This compound belongs to the class of halogenated pyridine carboxylic acids, which are known for their unique chemical properties and versatility in synthesis. The presence of multiple fluorine atoms enhances its reactivity and stability, making it a valuable intermediate in the development of advanced materials and bioactive molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their role in crop protection and drug discovery. Researchers are particularly interested in 2-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylic acid for its potential as a building block in the synthesis of novel herbicides and fungicides. Its trifluoromethyl group and difluoromethyl moiety contribute to its lipophilicity, which is crucial for enhancing the bioavailability of agrochemicals.

The compound's CAS No. 1806072-08-1 is frequently searched in scientific databases, reflecting its growing importance in industrial and academic research. Users often inquire about its synthesis methods, physical properties, and applications in sustainable agriculture. With the increasing focus on environmentally friendly pesticides, 2-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylic acid is gaining attention as a key component in next-generation crop protection solutions.

From a structural perspective, the pyridine ring in this compound serves as a robust scaffold for further functionalization. The chloro and carboxylic acid groups provide reactive sites for coupling reactions, enabling the creation of diverse derivatives. This adaptability makes it a preferred choice for chemists working on structure-activity relationship (SAR) studies and molecular design.

In the pharmaceutical sector, 2-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylic acid is explored for its potential in drug development. Fluorinated compounds are known to improve metabolic stability and binding affinity, making them attractive candidates for targeted therapies. Researchers are investigating its use in the design of enzyme inhibitors and receptor modulators, particularly in oncology and infectious diseases.

The compound's thermal stability and solubility profile are also critical factors for industrial applications. Manufacturers prioritize these properties to ensure compatibility with formulation processes. Recent studies have highlighted its efficacy in controlled-release formulations, which align with the global trend toward precision agriculture and reduced chemical usage.

As regulatory frameworks evolve, the demand for eco-friendly agrochemicals drives innovation in fluorinated chemistry. 2-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylic acid exemplifies this shift, offering a balance between performance and environmental safety. Its low toxicity profile and high efficacy position it as a sustainable alternative to traditional pesticides.

In conclusion, 2-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylic acid (CAS No. 1806072-08-1) is a multifaceted compound with broad applications in agrochemical and pharmaceutical industries. Its unique structural features and functional groups make it a cornerstone for future innovations. As research progresses, this compound is expected to play a pivotal role in addressing global challenges in food security and healthcare.